Cas no 216593-16-7 (1-Azabicyclo[3.2.1]octane-6-carbonitrile(9CI))

• Product Name: 1-Azabicyclo[3.2.1]octane-6-carbonitrile(9CI)
• CAS No: 216593-16-7
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 243319
• PubChem ID: 19848732
• Update Time: 2025-04-19

1-Azabicyclo[3.2.1]octane-6-carbonitrile(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[3.2.1]octane-6-carbonitrile(9CI)
• 1-azabicyclo[3.2.1]octane-6-carbonitrile
• SCHEMBL3321470
• 216593-16-7
• DTXSID60600580

• Inchi： 1S/C8H12N2/c9-4-8-6-10-3-1-2-7(8)5-10/h7-8H,1-3,5-6H2
• InChI Key： AQIHGPWTBCBSGI-UHFFFAOYSA-N
• SMILES： N12CCCC(C1)C(C#N)C2

Computed Properties

• Exact Mass: 136.10016
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes